2-[2-Amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol

• IUPAC Name: 2-[2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-(2-methylprop-2-enoxy)phenol
• InChI: InChI=1S/C23H22F3N3O4/c1-12(2)11-33-14-6-7-15(16(30)10-14)20-19(21(23(24,25)26)29-22(27)28-20)13-5-8-17(31-3)18(9-13)32-4/h5-10,30H,1,11H2,2-4H3,(H2,27,28,29)
• InChI Key: NZKVUVJEBMXLMV-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC(=C(C=C1)C2=C(C(=NC(=N2)N)C(F)(F)F)C3=CC(=C(C=C3)OC)OC)O
• Molecular Formula: C23H22F3N3O4
• Molecular Weight: 461.4 g/mol
• CAS No.: 904010-89-5

Description

2-[2-Amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol is a useful research compound. Its molecular formula is C23H22F3N3O4 and its molecular weight is 461.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The complex nature of 2-[2-Amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol lends itself to diverse applications in scientific research, particularly in the synthesis of heterocyclic compounds and the exploration of their chemical properties. One notable application involves the synthesis of pyrimidine derivatives, which are crucial in medicinal chemistry due to their biological activities. For instance, the condensation reactions with phenols and other substrates lead to novel pyrimidine compounds that could serve as potential antibacterial agents or be used in the study of structure-activity relationships (Stuart et al., 1983; Bonacorso et al., 2003).

Biological Activities

The compound's structure is conducive to modifications that enhance its interaction with biological targets. Research has shown that derivatives of this compound exhibit significant biological activities, such as antifungal and antimicrobial properties. For example, specific isomers obtained from condensation reactions have been evaluated for their antifungal abilities against various phytopathogens, highlighting their potential as agricultural protective agents (Zhang et al., 2016).

Anticancer Potential

Further investigations into the compound's derivatives have revealed promising anticancer activities. Schiff bases derived from similar structures have been synthesized and characterized, showing cytotoxicity against cancer cell lines. This indicates the potential of such compounds in the development of new anticancer drugs, emphasizing the importance of the structural framework of this compound in medicinal chemistry (Uddin et al., 2020).